2-(4-chlorophenoxy)-N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-2-methylpropanamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-methylpropanamide
• InChI: InChI=1S/C17H19Cl2NO3S/c1-17(2,23-12-6-4-11(18)5-7-12)16(21)20-10-13(22-3)14-8-9-15(19)24-14/h4-9,13H,10H2,1-3H3,(H,20,21)
• InChI Key: DXBADFOKIUXURJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NCC(C1=CC=C(S1)Cl)OC)OC2=CC=C(C=C2)Cl
• Molecular Formula: C17H19Cl2NO3S
• Molecular Weight: 388.3 g/mol

Description

2-(4-chlorophenoxy)-N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-2-methylpropanamide is a useful research compound. Its molecular formula is C17H19Cl2NO3S and its molecular weight is 388.3. The purity is usually 95%.
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Scientific Research Applications

Design and Pharmacological Potential

• A study on the design, synthesis, and pharmacological evaluation of new series of pyrazoline-based thiazolidin-4-one derivatives has shown compounds with significant anti-cancer and HIV properties. These compounds, synthesized through a complex chemical process, highlight the potential for designing novel therapeutic agents based on structural modifications of related compounds (Patel et al., 2013).

Photopolymerization Applications

• Research into nitroxide-mediated photopolymerization introduced a new compound with a chromophore group linked to the aminoxyl function, demonstrating its efficacy as a photoiniferter. This work opens up possibilities for the use of similar chemical structures in advanced polymerization techniques (Guillaneuf et al., 2010).

Antipathogenic and Antimicrobial Activities

• The synthesis and antipathogenic activity of new thiourea derivatives, including acylthioureas with significant effects against biofilm-forming bacteria such as Pseudomonas aeruginosa and Staphylococcus aureus, were explored. These findings suggest a pathway for the development of new antimicrobial agents with specific structural features (Limban et al., 2011).

Nematocidal Activity

• A study on the synthesis and nematocidal activity of novel 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide moiety revealed compounds with promising nematocidal activity against Bursaphelenchus xylophilus. This research indicates the potential agricultural applications of compounds with similar structures (Liu et al., 2022).